Cas no 105424-75-7 ((S)-Methyl 1-tosylaziridine-2-carboxylate)

• Product Name: (S)-Methyl 1-tosylaziridine-2-carboxylate
• CAS No: 105424-75-7
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• MDL: MFCD31652386
• CID: 2874490
• PubChem ID: 10445076
• Update Time: 2025-05-20

(S)-Methyl 1-tosylaziridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 1-tosylaziridine-2-carboxylate
• methyl (2S)-1-tosyl-2-aziridinecarboxylate
• W15335
• 1-Tosylaziridine-2alpha-carboxylic acid methyl ester
• methyl (2S)-1-(4-methylbenzenesulfonyl)aziridine-2-carboxylate
• AKOS037645961
• AS-65217
• XVHSPJDUTHOVFO-NUHJPDEHSA-N
• MFCD31652386
• 105424-75-7
• (S)-Methyl1-tosylaziridine-2-carboxylate

• MDL： MFCD31652386
• Inchi： 1S/C11H13NO4S/c1-8-3-5-9(6-4-8)17(14,15)12-7-10(12)11(13)16-2/h3-6,10H,7H2,1-2H3/t10-,12?/m0/s1
• InChI Key： XVHSPJDUTHOVFO-NUHJPDEHSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C[C@H]1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 255.05652907g/mol
• Monoisotopic Mass: 255.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Methyl 1-tosylaziridine-2-carboxylate

(S)-Methyl 1-Tosylaziridine-2-Carboxylate: A Comprehensive Overview

(S)-Methyl 1-Tosylaziridine-2-Carboxylate, also known by its CAS number 105424-75-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of aziridines, which are three-membered cyclic amines, and its structure incorporates a tosyl group and a methyl ester moiety. The (S) configuration indicates that the compound has a specific stereochemistry, which is crucial for its biological activity and applications.

The synthesis of (S)-Methyl 1-Tosylaziridine-2-Carboxylate involves a series of carefully controlled reactions, often starting from amino acids or other chiral building blocks. The introduction of the tosyl group is typically achieved through tosylation, a reaction that replaces a hydroxyl group with a tosylate (-OTs) group, enhancing the reactivity of the molecule in subsequent steps. The methyl esterification step ensures that the carboxylic acid group is protected as an ester, which is essential for further chemical transformations.

Recent studies have highlighted the potential of (S)-Methyl 1-Tosylaziridine-2-Carboxylate in drug discovery and development. Its unique structure makes it an attractive candidate for exploring novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. The aziridine ring, being highly strained, offers opportunities for ring-opening reactions under specific conditions, leading to diverse products with potential bioactivity.

In terms of applications, (S)-Methyl 1-Tosylaziridine-2-Carboxylate has been utilized as an intermediate in the synthesis of complex molecules, including peptide analogs and macrocycles. Its stereochemical purity is advantageous in asymmetric synthesis, where controlling the spatial arrangement of atoms is critical for achieving desired biological outcomes.

From an environmental perspective, researchers have been exploring greener synthetic routes to produce (S)-Methyl 1-Tosylaziridine-2-Carboxylate. These methods often involve catalytic processes or biocatalysts that reduce waste and improve efficiency, aligning with current trends toward sustainable chemistry.

In conclusion, (S)-Methyl 1-Tosylaziridine-2-Carboxylate (CAS No. 105424-75-7) stands out as a versatile compound with promising applications in various fields of chemistry and biology. Its structure, synthesis methods, and potential uses continue to be subjects of active research, underscoring its importance in advancing scientific knowledge and technological innovation.